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Compound of Interest

Compound Name: 3-Bromo-2,5-dimethylpyridine

Cat. No.: B107869

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 3-Bromo-2,5-dimethylpyridine, a
halogenated pyridine derivative. The information presented is intended to support research and
development activities by providing key chemical data.

Core Chemical Properties

3-Bromo-2,5-dimethylpyridine, also known as 3-Bromo-2,5-lutidine, is a chemical compound
with the CAS number 17117-19-0.[1][2] Its fundamental properties are summarized in the table

below.
Parameter Value Reference
Molecular Formula C7H8BrN [3]
Molecular Weight 186.049 g/mol [3]
IUPAC Name 3-bromo-2,5-dimethylpyridine
Synonyms 3-Bromo-2,5-lutidine [2]
CAS Number 17117-19-0 [1][2]

Context in Research and Development
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As a substituted pyridine, 3-Bromo-2,5-dimethylpyridine primarily serves as a building block
or intermediate in organic synthesis. Pyridine rings are a common scaffold in medicinal
chemistry, and halogenated derivatives such as this compound are versatile precursors for
introducing further functional groups through various coupling reactions.

Due to the nature of this compound as a chemical intermediate, it is not associated with
specific biological signaling pathways or complex experimental workflows in the way a bioactive
molecule or drug candidate would be. Therefore, diagrams representing such concepts are not
applicable. The experimental protocols involving this compound would be specific to the
synthetic routes it is being used in, which are highly varied and context-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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